Cas no 2228452-68-2 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine)

• Product Name: 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine
• CAS No: 2228452-68-2
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 6436723
• PubChem ID: 165866980
• Update Time: 2025-11-01

3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine
• 3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}azetidine
• 2228452-68-2
• EN300-1731103

• Inchi： 1S/C8H9N5/c1-5(6-2-9-3-6)4-10-8-7(1)11-13-12-8/h1,4,6,9H,2-3H2,(H,10,11,12,13)
• InChI Key： ZCWRYTZNXCVMAE-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NC3C(C=2)=NNN=3)C1

Computed Properties

• Exact Mass: 175.08579531g/mol
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine

Professional Introduction to Compound with CAS No. 2228452-68-2 and Product Name: 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine

The compound with the CAS number 2228452-68-2 and the product name 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine represents a significant advancement in the field of chemobiology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates a triazolobipyridine core with an azetidine moiety, creating a versatile scaffold that exhibits potential utility in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of triazolobipyridine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the triazole ring in 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine contributes to its stability and reactivity, making it an attractive candidate for further exploration. This compound has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer progression. The bipyridine moiety further enhances its binding affinity to target proteins, making it a promising lead compound for therapeutic development.

The azetidine ring in the structure of 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine adds another layer of complexity and functionality. Azetidine derivatives are known for their ability to interact with biological targets in a unique manner, often leading to high selectivity and efficacy. This combination of a triazolobipyridine core and an azetidine scaffold makes 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine a multifaceted compound with potential applications in both oncology and other therapeutic areas.

In the context of current research, 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine has been explored for its antimicrobial properties. The structural features of this compound allow it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have shown promising results in vitro against various resistant strains of bacteria. This finding is particularly significant given the growing concern over antibiotic resistance worldwide. The ability of this compound to interact with bacterial targets without causing significant toxicity in human cells makes it a valuable candidate for further development.

Additionally, the triazolobipyridine derivatives have been studied for their potential role in treating neurological disorders. The bipyridine moiety is known to cross the blood-brain barrier efficiently, allowing these compounds to reach central nervous system targets. Research on 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine has revealed its potential as a neuroprotective agent. It has shown promise in models of neurodegenerative diseases by inhibiting oxidative stress and reducing inflammation. These findings open up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazole ring into the bipyridine framework requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing similar derivatives for future research.

The pharmacokinetic properties of 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}azetidine are another area of interest. Studies have shown that this compound exhibits good solubility and stability under physiological conditions. Its bioavailability has been assessed through preclinical trials using animal models. The results indicate that it can be effectively absorbed and distributed throughout the body without significant degradation. This makes it a suitable candidate for further clinical development.

In conclusion, 2228452-68-2and its corresponding product name, 3-{ 3H - 1 , 2 , 3 triazol o 4 , 5 -b py ridin -6 - yl } az etid ine represent a significant advancement in pharmaceutical research . Their unique structural features and promising biological activities make them valuable candidates for further exploration . The integration of tri azo l obipy rid ine deriva tives with az etid ine moieties offers new possibilities for drug discovery particularly in oncology neurology and antimicrobial therapy . As research continues these compoun ds are expected to contribute significantly to advancements in medicine .